N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide
Overview
Description
N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide, also known as APDC, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. APDC belongs to the class of piperidinecarbothioamide compounds, which have been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the GABAergic, serotonergic, and dopaminergic systems. N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide has also been found to modulate the activity of ion channels, such as voltage-gated sodium channels.
Biochemical and Physiological Effects:
N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the modulation of oxidative stress, and the regulation of calcium homeostasis. It has also been found to enhance the activity of antioxidant enzymes and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological activities. However, its limited solubility in water and its instability in acidic conditions can pose challenges in experimental design.
Future Directions
There are several potential future directions for the study of N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide, including investigating its potential as a therapeutic agent for neurodegenerative diseases, exploring its role in modulating ion channel activity, and further elucidating its mechanism of action. Additionally, the development of more stable and water-soluble derivatives of N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide could enhance its potential for use in pharmacological research.
Scientific Research Applications
N-(4-anilinophenyl)-3-methyl-1-piperidinecarbothioamide has been extensively studied for its potential pharmacological activities, including its anticonvulsant, analgesic, anti-inflammatory, and antitumor properties. It has also been investigated for its role in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-(4-anilinophenyl)-3-methylpiperidine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3S/c1-15-6-5-13-22(14-15)19(23)21-18-11-9-17(10-12-18)20-16-7-3-2-4-8-16/h2-4,7-12,15,20H,5-6,13-14H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLMJOJNRSLCFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=S)NC2=CC=C(C=C2)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-[4-(phenylamino)phenyl]piperidine-1-carbothioamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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